![molecular formula C6H6BrNOS B6231661 4-bromo-2-cyclopropoxythiazole CAS No. 1209459-58-4](/img/no-structure.png)
4-bromo-2-cyclopropoxythiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-2-cyclopropoxythiazole (4-BCPT) is an organic compound with a unique aromatic structure. It is a halogenated heterocyclic compound with a five-membered ring system containing two nitrogen atoms and a bromine atom as substituents. 4-BCPT is a versatile compound with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and analytical chemistry.
Scientific Research Applications
4-bromo-2-cyclopropoxythiazole has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as 2-amino-4-bromo-2-cyclopropoxythiazole, which has been used as a reagent in the synthesis of biologically active compounds. This compound has also been used as a ligand in the coordination chemistry of transition metals, as well as a catalyst in organic reactions. In addition, this compound has been used as a reagent in the synthesis of polymers and as a fluorescent probe for the detection of biologically relevant molecules.
Mechanism of Action
The mechanism of action of 4-bromo-2-cyclopropoxythiazole is not fully understood. It is believed to act as an electron-withdrawing group, which stabilizes the negative charge on the nitrogen atoms of the thiazole ring. This allows for the formation of a conjugated system, which increases the reactivity of the molecule. In addition, the bromine atom is thought to increase the acidity of the thiazole and facilitate the formation of a carbanion intermediate.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to inhibit the growth of certain microorganisms, including Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. In addition, this compound has been shown to inhibit the activity of two enzymes involved in the metabolism of fatty acids, acetyl-CoA carboxylase and 3-hydroxy-3-methylglutaryl-CoA reductase.
Advantages and Limitations for Lab Experiments
4-bromo-2-cyclopropoxythiazole is a versatile compound with a wide range of applications in scientific research. It is relatively easy to synthesize and is commercially available. In addition, it is stable under a variety of conditions and can be stored for extended periods of time without significant degradation. However, this compound is a potentially hazardous compound and should be handled with care. It is also very reactive and can react with other compounds if not properly handled.
Future Directions
The potential applications of 4-bromo-2-cyclopropoxythiazole are vast and continue to be explored. Some potential future directions include the development of novel pharmaceuticals based on this compound, the development of new methods for the synthesis of this compound and its derivatives, and the application of this compound in the synthesis of polymers and nanomaterials. In addition, further research is needed to explore the biochemical and physiological effects of this compound and its potential as an antimicrobial agent.
Synthesis Methods
4-bromo-2-cyclopropoxythiazole can be synthesized from commercially available starting materials such as 4-bromo-2-chloro-thiazole and cyclopropanol. The reaction is carried out in an inert atmosphere, such as argon, using a catalytic amount of copper(I) chloride. The reaction is typically carried out at temperatures between 80 and 100 degrees Celsius for a period of several hours. After the reaction is complete, the product can be isolated by recrystallization from a suitable solvent.
properties
{ "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-cyclopropoxythiazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-cyclopropoxythiazole", "4-bromoacetyl chloride", "Sodium hydroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: 2-cyclopropoxythiazole is reacted with 4-bromoacetyl chloride in the presence of sodium hydroxide to form 4-bromo-2-cyclopropoxythiazole-5-carboxylic acid.", "Step 2: The carboxylic acid is then esterified with ethanol and acetic acid to form the corresponding ethyl ester.", "Step 3: The ethyl ester is then treated with sodium hydroxide to remove the ethoxy group and form the final product, 4-bromo-2-cyclopropoxythiazole." ] } | |
CAS RN |
1209459-58-4 |
Molecular Formula |
C6H6BrNOS |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.